7-Bromo-5-(3,5-difluorophenyl)-8-[(propan-2-yl)oxy]quinoline

• CAS No.: 648896-93-9
• Molecular Formula: C18H14BrF2NO
• Molecular Weight: 378.2 g/mol
• IUPAC Name: 7-bromo-5-(3,5-difluorophenyl)-8-propan-2-yloxyquinoline
• InChI: InChI=1S/C18H14BrF2NO/c1-10(2)23-18-16(19)9-15(14-4-3-5-22-17(14)18)11-6-12(20)8-13(21)7-11/h3-10H,1-2H3
• InChI Key: BYELIOSOUFBCOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C2=C1N=CC=C2)C3=CC(=CC(=C3)F)F)Br

Description

7-Bromo-5-(3,5-difluorophenyl)-8-[(propan-2-yl)oxy]quinoline is a halogenated quinoline derivative featuring a bromine atom at position 7, a 3,5-difluorophenyl group at position 5, and an isopropoxy substituent at position 8. Its molecular formula is C₁₉H₁₄BrF₂NO, with a molecular weight of 390.23 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Bromo-5-(3,5-difluorophenyl)-8-[(propan-2-yl)oxy]quinoline typically involves multiple steps, starting from readily available starting materials. One common approach is to use a quinoline derivative as the core structure and introduce the bromine, difluorophenyl, and isopropoxy groups through a series of substitution and coupling reactions.

Difluorophenyl Substitution: The difluorophenyl group can be introduced through a Suzuki coupling reaction using a boronic acid derivative of the difluorophenyl group and a suitable palladium catalyst.

Isopropoxy Group Introduction: The isopropoxy group can be introduced through an etherification reaction using isopropyl alcohol and a suitable base.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to scale up the production while maintaining consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

7-Bromo-5-(3,5-difluorophenyl)-8-[(propan-2-yl)oxy]quinoline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of quinoline N-oxide derivatives.

Reduction: Formation of reduced quinoline derivatives.

Substitution: Formation of various substituted quinoline derivatives depending on the nucleophile used.

Scientific Research Applications

Biological Activities

Research indicates that quinoline derivatives, including 7-Bromo-5-(3,5-difluorophenyl)-8-[(propan-2-yl)oxy]quinoline, exhibit a range of biological activities:

• Anticancer Properties :
  • Quinoline derivatives have been extensively studied for their anticancer effects. They have shown promise in inhibiting tumor cell proliferation and inducing apoptosis in various cancer cell lines. A review highlighted that quinoline compounds can target multiple pathways involved in cancer progression, making them potential candidates for drug development against different types of cancers .
• Antimicrobial Activity :
  • The compound has also been reported to possess antimicrobial properties. Quinoline derivatives have demonstrated efficacy against a variety of pathogens, including bacteria and fungi. This makes them valuable in the development of new antibiotics and antifungal agents .
• Antimalarial and Antiviral Effects :
  • Quinoline-based compounds are known for their antimalarial activity, particularly those derived from chloroquine. Research has expanded to explore their antiviral properties as well, with some studies indicating effectiveness against viruses like HIV and influenza .

Case Studies

Several studies have documented the applications of quinoline derivatives in various fields:

• Oncology : A study on quinoline derivatives revealed their ability to inhibit cancer cell growth through mechanisms involving cell cycle arrest and apoptosis induction. For instance, specific derivatives were shown to significantly reduce the viability of breast cancer cells in vitro .
• Infectious Diseases : Research on the antimicrobial properties of quinolines demonstrated their effectiveness against resistant strains of bacteria, suggesting their potential role in combating antibiotic resistance .

Mechanism of Action

The mechanism of action of 7-Bromo-5-(3,5-difluorophenyl)-8-[(propan-2-yl)oxy]quinoline depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The presence of the bromine, difluorophenyl, and isopropoxy groups can influence its binding affinity and selectivity towards these targets.

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following table summarizes key structural analogues and their differences:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
Target Compound	7-Br, 5-(3,5-F₂Ph), 8-OCH(CH₃)₂	C₁₉H₁₄BrF₂NO	390.23	High lipophilicity; agrochemical lead
5-Chloro-7-(3,5-difluorophenyl)-8-isopropoxyquinoline	5-Cl, 7-(3,5-F₂Ph), 8-OCH(CH₃)₂	C₁₉H₁₄ClF₂NO	345.77	Lower molecular weight; similar bioactivity
8-Bromo-5-(trifluoromethyl)quinoline	8-Br, 5-CF₃	C₁₀H₅BrF₃N	276.05	Simpler structure; used in catalysis
5-Bromo-8-methoxy-2-methylquinoline	5-Br, 8-OCH₃, 2-CH₃	C₁₁H₁₀BrNO	252.11	Methoxy group enhances solubility
8-Bromo-5,6-difluoro-2-methylquinoline	8-Br, 5,6-F₂, 2-CH₃	C₁₁H₇BrF₂N	271.09	Di-fluoro substitution; antimicrobial use

Physicochemical and Functional Differences

• Lipophilicity: The target compound’s 3,5-difluorophenyl and isopropoxy groups increase lipophilicity (logP ~3.5 estimated) compared to simpler analogues like 8-bromo-5-(trifluoromethyl)quinoline (logP ~2.8). This property enhances membrane permeability, making it a candidate for systemic agrochemicals.
• Electronic Effects: The trifluoromethyl group in 8-bromo-5-(trifluoromethyl)quinoline is strongly electron-withdrawing, whereas the 3,5-difluorophenyl group in the target compound provides moderate electron withdrawal with additional steric bulk.
• Synthetic Complexity: The target compound’s multi-substituted quinoline core requires sequential halogenation and coupling steps, contrasting with simpler brominated quinolines synthesized via direct electrophilic substitution.

Research Findings and Data

Stability and Reactivity

• Hydrogen Bonding: X-ray studies of a related quinoline carboxylic acid () revealed intermolecular hydrogen bonding between hydroxyl and nitrogen groups, stabilizing the crystal lattice. The target compound’s isopropoxy group may hinder such interactions, reducing crystallinity but improving solubility.
• Thermal Stability: Brominated quinolines generally decompose above 200°C. The target compound’s bulkier substituents likely increase thermal stability compared to 8-bromo-5-(trifluoromethyl)quinoline.

Biological Activity

7-Bromo-5-(3,5-difluorophenyl)-8-[(propan-2-yl)oxy]quinoline is a synthetic compound belonging to the quinoline family, known for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of 7-Bromo-5-(3,5-difluorophenyl)-8-[(propan-2-yl)oxy]quinoline is $C_{18}H_{16}BrF_2NO$, with a molecular weight of approximately 342.23 g/mol. The compound features a bromine atom and two fluorine atoms on the phenyl ring, which may enhance its biological activity through increased lipophilicity and electron-withdrawing effects.

Antimicrobial Activity

Research indicates that quinoline derivatives exhibit significant antimicrobial properties. A study highlighted that compounds similar to 7-Bromo-5-(3,5-difluorophenyl)-8-[(propan-2-yl)oxy]quinoline demonstrated efficacy against various bacterial strains, including Pseudomonas aeruginosa and Klebsiella pneumoniae, with inhibition zones comparable to standard antibiotics . The mechanism often involves interference with bacterial DNA synthesis or disruption of cell membrane integrity.

Antiviral Activity

The antiviral potential of quinoline derivatives has been explored in multiple studies. For instance, derivatives with similar structural characteristics were evaluated against the dengue virus and showed significant inhibitory activities. The iso-propyl substituted derivatives exhibited half-maximal inhibitory concentrations (IC50) as low as 0.49 µM, indicating potent antiviral effects . This suggests that 7-Bromo-5-(3,5-difluorophenyl)-8-[(propan-2-yl)oxy]quinoline may also possess antiviral properties worth investigating further.

Anticancer Activity

Quinoline derivatives have been recognized for their anticancer properties. Studies have shown that certain compounds can inhibit tumor growth by targeting specific kinases involved in cancer progression. The structure of 7-Bromo-5-(3,5-difluorophenyl)-8-[(propan-2-yl)oxy]quinoline suggests potential interactions with these kinases due to its ability to form hydrogen bonds and π-stacking interactions .

The biological activity of 7-Bromo-5-(3,5-difluorophenyl)-8-[(propan-2-yl)oxy]quinoline can be attributed to several mechanisms:

• Enzyme Inhibition : Many quinolines act as inhibitors of enzymes critical for pathogen survival or cancer cell proliferation.
• DNA Intercalation : The planar structure allows for intercalation into DNA, disrupting replication processes.
• Reactive Oxygen Species (ROS) Generation : Some derivatives induce oxidative stress in cells, leading to apoptosis in cancer cells.

Case Studies

• Antibacterial Efficacy : A study demonstrated that a related quinoline derivative exhibited an inhibition zone of 22 mm against Pseudomonas aeruginosa, comparable to standard treatments .
• Antiviral Testing : Another investigation into similar compounds reported an IC50 value of 3.03 µM against dengue virus serotype 2, showcasing the potential for developing antiviral agents from this chemical class .